Cas no 1805472-85-8 (3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid)
3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid
-
- Inchi: 1S/C9H5F2N3O4/c10-8(11)7-5(3-12)1-4(2-6(15)16)9(13-7)14(17)18/h1,8H,2H2,(H,15,16)
- InChI Key: SEUSYSUJZHPFTG-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C=C(C([N+](=O)[O-])=N1)CC(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 389
- XLogP3: 0.9
- Topological Polar Surface Area: 120
3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040675-1g |
3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid |
1805472-85-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid
Professional Introduction to 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic Acid (CAS No. 1805472-85-8)
3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid, with the CAS number 1805472-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with functional groups such as cyano, nitro, and difluoromethyl, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The structure of 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The cyano group (-CN) at the 3-position of the pyridine ring introduces a polar site for interaction with biological targets, while the nitro group (-NO₂) at the 6-position provides a site for further functionalization through reduction or diazotization reactions. The presence of a difluoromethyl group (-CF₂) at the 2-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug discovery efforts.
In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. The< strong>3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid scaffold has been explored as a potential lead compound in this context due to its ability to modulate key biological processes. For instance, studies have shown that derivatives of this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.
One of the most compelling aspects of 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid is its versatility in synthetic chemistry. The nitro group can be reduced to an amine, allowing for further derivatization into more complex structures. Additionally, the cyano group can be hydrolyzed to a carboxylic acid, expanding its utility in peptidomimetic and protease inhibition studies. These transformations have been exploited in recent research to develop novel analogs with enhanced pharmacological properties.
The difluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic profiles of drug candidates. This moiety has been shown to increase metabolic stability by resisting oxidative degradation and enhancing binding affinity to biological targets. In clinical development, compounds incorporating difluoromethyl groups have demonstrated improved bioavailability and prolonged half-life, making them attractive for therapeutic applications.
Recent advancements in computational chemistry have also facilitated the design of optimized derivatives of 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid. Molecular modeling techniques have been employed to predict binding interactions with target proteins, allowing researchers to fine-tune the structure for maximal efficacy. These computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation.
In preclinical studies, 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid and its derivatives have shown promise in models of inflammation and pain. For example, research indicates that certain analogs can inhibit COX-2 activity while maintaining selectivity over COX-1, reducing gastrointestinal side effects associated with non-selective NSAIDs. Similarly, derivatives targeting lipoxygenase pathways have demonstrated anti-inflammatory effects without significant toxicity.
The synthesis of< strong>3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of pyridine precursors, cyanation reactions, and introduction of the difluoromethyl group via cross-coupling or halogenation methods. Advances in catalytic systems have improved the efficiency of these transformations, making large-scale production more feasible.
The pharmaceutical industry continues to invest in innovative approaches for drug development, recognizing the importance of structurally diverse compounds like 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid. Collaborative efforts between academic researchers and industrial scientists are driving progress in identifying new therapeutic targets and developing next-generation treatments for chronic diseases. The unique properties of this compound make it a valuable tool in this ongoing effort.
The future prospects for 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid are promising, with ongoing research exploring its potential in additional therapeutic areas such as oncology and neurodegenerative disorders. By leveraging its structural features and synthetic versatility, scientists hope to uncover new mechanisms of action that could lead to breakthrough treatments for unmet medical needs.
1805472-85-8 (3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)